Phidianidine A
Phidianidine A
Novel CXCR4 antagonist; Selective non-cytotoxic inhibitor of DAT and potent, selective ligand and partial agonist of the µ opioid receptor; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
1301638-41-4
VCID:
VC0006013
InChI:
InChI=1S/C17H22BrN7O/c18-12-4-5-13-11(10-23-14(13)9-12)8-15-24-17(25-26-15)22-7-3-1-2-6-21-16(19)20/h4-5,9-10,23H,1-3,6-8H2,(H,22,25)(H4,19,20,21)
SMILES:
C1=CC2=C(C=C1Br)NC=C2CC3=NC(=NO3)NCCCCCN=C(N)N
Molecular Formula:
C17H22BrN7O
Molecular Weight:
420.315
Phidianidine A
CAS No.: 1301638-41-4
Inhibitors
VCID: VC0006013
Molecular Formula: C17H22BrN7O
Molecular Weight: 420.315
| CAS No. | 1301638-41-4 |
|---|---|
| Product Name | Phidianidine A |
| Molecular Formula | C17H22BrN7O |
| Molecular Weight | 420.315 |
| IUPAC Name | 2-[5-[[5-[(6-bromo-1H-indol-3-yl)methyl]-1,2,4-oxadiazol-3-yl]amino]pentyl]guanidine |
| Standard InChI | InChI=1S/C17H22BrN7O/c18-12-4-5-13-11(10-23-14(13)9-12)8-15-24-17(25-26-15)22-7-3-1-2-6-21-16(19)20/h4-5,9-10,23H,1-3,6-8H2,(H,22,25)(H4,19,20,21) |
| Standard InChIKey | SSDJERJRAHRKGJ-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1Br)NC=C2CC3=NC(=NO3)NCCCCCN=C(N)N |
| Description | Novel CXCR4 antagonist; Selective non-cytotoxic inhibitor of DAT and potent, selective ligand and partial agonist of the µ opioid receptor; High Quality Biochemicals for Research Uses |
| Synonyms | PHIA; N-{5-[5-(6-Bromo-1H-indol-3-ylmethyl)-[1,2,4]oxadiazol-3-ylamino]-pentyl}-guanidine TFA salt |
| Last Modified | Aug 20 2021 |
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